Copper(II)oxide
Copper(II)oxide
Copper(II) oxide is a metal oxide that has the formula CuO. It has an ionic structure. It contains a copper(2+).
Cupric oxide, or copper (II) oxide, is an inorganic compound with the chemical formula CuO. Cupric oxide is used as a precursor in many copper-containing products such as wood preservatives and ceramics. Cupric oxide may be found in over-the-counter vitamin-mineral supplements as a source of [DB09130]. The mean daily dietary intake of copper in adults ranges between 0.9 and 2.2 mg. Common routes of cupric oxide exposure include ingestion, dermal exposure and inhalation. Copper(II) oxide nanoparticles (NPCuO) have industrial applications as antimicrobial agents in textiles and paints, and catalysts in organic synthesis. They may also be produced from electronic wastes. Cupric oxide poses potential health and environmental concern due to toxic and mutagenic particles generating reactive oxygen species.
See also: Cupric Cation (has active moiety); Cupric oxide; matricaria recutita; tobacco leaf (component of); Cupric oxide; silicon dioxide (component of) ... View More ...
Cupric oxide, or copper (II) oxide, is an inorganic compound with the chemical formula CuO. Cupric oxide is used as a precursor in many copper-containing products such as wood preservatives and ceramics. Cupric oxide may be found in over-the-counter vitamin-mineral supplements as a source of [DB09130]. The mean daily dietary intake of copper in adults ranges between 0.9 and 2.2 mg. Common routes of cupric oxide exposure include ingestion, dermal exposure and inhalation. Copper(II) oxide nanoparticles (NPCuO) have industrial applications as antimicrobial agents in textiles and paints, and catalysts in organic synthesis. They may also be produced from electronic wastes. Cupric oxide poses potential health and environmental concern due to toxic and mutagenic particles generating reactive oxygen species.
See also: Cupric Cation (has active moiety); Cupric oxide; matricaria recutita; tobacco leaf (component of); Cupric oxide; silicon dioxide (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
1317-38-0
VCID:
VC20831411
InChI:
InChI=1S/Cu.O/q+2;-2
SMILES:
O=[Cu]
Molecular Formula:
CuO
Molecular Weight:
79.55 g/mol
Copper(II)oxide
CAS No.: 1317-38-0
Cat. No.: VC20831411
Molecular Formula: CuO
Molecular Weight: 79.55 g/mol
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Specification
| Description | Copper(II) oxide is a metal oxide that has the formula CuO. It has an ionic structure. It contains a copper(2+). Cupric oxide, or copper (II) oxide, is an inorganic compound with the chemical formula CuO. Cupric oxide is used as a precursor in many copper-containing products such as wood preservatives and ceramics. Cupric oxide may be found in over-the-counter vitamin-mineral supplements as a source of [DB09130]. The mean daily dietary intake of copper in adults ranges between 0.9 and 2.2 mg. Common routes of cupric oxide exposure include ingestion, dermal exposure and inhalation. Copper(II) oxide nanoparticles (NPCuO) have industrial applications as antimicrobial agents in textiles and paints, and catalysts in organic synthesis. They may also be produced from electronic wastes. Cupric oxide poses potential health and environmental concern due to toxic and mutagenic particles generating reactive oxygen species. See also: Cupric Cation (has active moiety); Cupric oxide; matricaria recutita; tobacco leaf (component of); Cupric oxide; silicon dioxide (component of) ... View More ... |
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| CAS No. | 1317-38-0 |
| Molecular Formula | CuO |
| Molecular Weight | 79.55 g/mol |
| IUPAC Name | copper;oxygen(2-) |
| Standard InChI | InChI=1S/Cu.O/q+2;-2 |
| Standard InChI Key | KKCXRELNMOYFLS-UHFFFAOYSA-N |
| SMILES | O=[Cu] |
| Canonical SMILES | [O-2].[Cu+2] |
| Boiling Point | Decomposes at 1026 1026 °C (decomp) |
| Colorform | Black to brownish-black amorphous or crystalline powder or granules Monoclinic crystals or black powder Finely divided black particulate dispersed in air. |
| Melting Point | Decomposes at 1326 1326 °C |
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